molecular formula C14H15ClO4 B8295903 6-(4-chlorophenyl)-2,4-dioxohexanoic Acid Ethyl Ester

6-(4-chlorophenyl)-2,4-dioxohexanoic Acid Ethyl Ester

Cat. No.: B8295903
M. Wt: 282.72 g/mol
InChI Key: BPHCRNOETMWKEC-UHFFFAOYSA-N
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Description

6-(4-chlorophenyl)-2,4-dioxohexanoic Acid Ethyl Ester is a useful research compound. Its molecular formula is C14H15ClO4 and its molecular weight is 282.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15ClO4

Molecular Weight

282.72 g/mol

IUPAC Name

ethyl 6-(4-chlorophenyl)-2,4-dioxohexanoate

InChI

InChI=1S/C14H15ClO4/c1-2-19-14(18)13(17)9-12(16)8-5-10-3-6-11(15)7-4-10/h3-4,6-7H,2,5,8-9H2,1H3

InChI Key

BPHCRNOETMWKEC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC(=O)CCC1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Sodium hydride (0.4163 g, 17.35 mmol) was added slowly to a NaCl ice bath containing EtOH (5.3 mL, 2.5 M) stirring under N2. 66 (2.4253 g, 13.28 mmol) and diethyloxalate (1.803 g, 13.28 mmol) were mixed together, and then added to the chilled NaOEt solution. After stirring for 5 minutes, the reaction was warmed to room temperature. After 10 minutes, the reaction solidified and an additional 10 mL EtOH was added. After stirring for ˜5 h, the reaction was quenched at 0° C. with 1N HCl and extracted 2× with CH2Cl2. The combined organics were washed with H2O, dried with Na2SO4, filtered, concentrated, and purified by silica gel chromatography (Combiflash column, 1:1 Hexanes:CH2Cl2): Only pure fractions were combined and concentrated to obtain 67 (1.7561 g, 46.8%): 1H (CDCl3, 400 MHz): δ 14.27 (1H, broad s), 7.22 (2H, d, J=8.3 Hz), 7.10 (2H, d, J=8.3 Hz), 6.32 (1H, s), 4.31 (2H, q, J=7.2 Hz), 2.92 (2H, t, J=7.8 Hz), 2.78 (2H, t, J=7.8 Hz), 1.34 (3H, t, J=7.2 Hz) ppm. 13C (CDCl3, 100 MHz): δ 201.59, 166.07, 161.79, 138.51, 132.00, 128.53, 128.54, 101.72, 62.38, 42.08, 29.60, 13.88 ppm. DEPT (CDCl3, 100 MHz): CH3 carbons: 13.88; CH2 carbons: 62.38, 42.08, 29.60; CH carbons: 129.53, 128.54, 101.72 ppm. HPLC: 11.103 min.
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